Cas no 164988-96-9 (Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-)

Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)- structure
164988-96-9 structure
Product Name:Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-
CAS No:164988-96-9
MF:C44H89NO5
MW:712.181174993515
CID:1344897
Update Time:2024-08-17

Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)- Chemical and Physical Properties

Names and Identifiers

    • Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-
    • Hexacosanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-, (2R)-
    • Inchi: 1S/C44H89NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-42(48)44(50)45-40(39-46)43(49)41(47)37-35-33-31-29-27-16-14-12-10-8-6-4-2/h40-43,46-49H,3-39H2,1-2H3,(H,45,50)
    • InChI Key: XNLFLZXNXQVPII-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCCCCC(C(NC(C(C(CCCCCCCCCCCCCC)O)O)CO)=O)O

Computed Properties

  • Exact Mass: 711.67447

Experimental Properties

  • Density: 0.946±0.06 g/cm3(Predicted)
  • Boiling Point: 815.9±65.0 °C(Predicted)
  • PSA: 110.02
  • pka: 13.26±0.20(Predicted)
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